molecular formula C23H23NO4 B6242511 7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[4.1.0]heptane-7-carboxylic acid CAS No. 2751610-23-6

7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[4.1.0]heptane-7-carboxylic acid

Cat. No. B6242511
CAS RN: 2751610-23-6
M. Wt: 377.4
InChI Key:
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Description

7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[4.1.0]heptane-7-carboxylic acid is a useful research compound. Its molecular formula is C23H23NO4 and its molecular weight is 377.4. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[4.1.0]heptane-7-carboxylic acid' involves the protection of the amine group, followed by the formation of the bicyclic ring system and the introduction of the carboxylic acid group.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydride", "Bromine", "Sodium borohydride", "Bicyclo[4.1.0]hept-2-ene", "Di-tert-butyl dicarbonate", "Triethylamine", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water", "Sodium chloride", "Magnesium sulfate", "N,N'-Dicyclohexylcarbodiimide", "7-Aminoheptanoic acid", "N,N-Dimethylformamide", "Pyridine", "N-Hydroxysuccinimide", "7-Bromoheptanoic acid" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydride to form 9H-fluoren-9-ol", "9H-fluoren-9-ol is reacted with bromine to form 9-bromofluorene", "9-bromofluorene is reacted with sodium borohydride to form 9-bromo-9H-fluorene", "9-bromo-9H-fluorene is reacted with bicyclo[4.1.0]hept-2-ene in the presence of di-tert-butyl dicarbonate and triethylamine to form 7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[4.1.0]heptane-7-carboxylic acid", "The amine group of 7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[4.1.0]heptane-7-carboxylic acid is protected with di-tert-butyl dicarbonate and triethylamine", "The protected compound is reacted with hydrochloric acid to remove the tert-butyl groups and expose the amine group", "The exposed amine group is reacted with 7-bromoheptanoic acid in the presence of N,N'-dicyclohexylcarbodiimide and N,N-dimethylformamide to form the desired compound", "The carboxylic acid group is introduced by reacting the compound with N-hydroxysuccinimide and pyridine in the presence of triethylamine and ethyl acetate", "The product is purified by recrystallization from methanol and water, and dried to yield the final compound" ] }

CAS RN

2751610-23-6

Product Name

7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[4.1.0]heptane-7-carboxylic acid

Molecular Formula

C23H23NO4

Molecular Weight

377.4

Purity

95

Origin of Product

United States

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